Casegravol
Casegravol
Brand Name:
Vulcanchem
CAS No.:
74474-76-3
VCID:
VC0022672
InChI:
InChI=1S/C15H16O5/c1-15(18,9-16)8-7-11-12(19-2)5-3-10-4-6-13(17)20-14(10)11/h3-8,16,18H,9H2,1-2H3/b8-7+
SMILES:
CC(CO)(C=CC1=C(C=CC2=C1OC(=O)C=C2)OC)O
Molecular Formula:
C15H16O5
Molecular Weight:
276.28 g/mol
Casegravol
CAS No.: 74474-76-3
Reference Standards
VCID: VC0022672
Molecular Formula: C15H16O5
Molecular Weight: 276.28 g/mol
| CAS No. | 74474-76-3 |
|---|---|
| Product Name | Casegravol |
| Molecular Formula | C15H16O5 |
| Molecular Weight | 276.28 g/mol |
| IUPAC Name | 8-[(E)-3,4-dihydroxy-3-methylbut-1-enyl]-7-methoxychromen-2-one |
| Standard InChI | InChI=1S/C15H16O5/c1-15(18,9-16)8-7-11-12(19-2)5-3-10-4-6-13(17)20-14(10)11/h3-8,16,18H,9H2,1-2H3/b8-7+ |
| Standard InChIKey | XVVRFNCLKCYMPH-BQYQJAHWSA-N |
| Isomeric SMILES | CC(CO)(/C=C/C1=C(C=CC2=C1OC(=O)C=C2)OC)O |
| SMILES | CC(CO)(C=CC1=C(C=CC2=C1OC(=O)C=C2)OC)O |
| Canonical SMILES | CC(CO)(C=CC1=C(C=CC2=C1OC(=O)C=C2)OC)O |
| Appearance | Powder |
| PubChem Compound | 6440521 |
| Last Modified | Nov 11 2021 |
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